Cas no 1261945-54-3 (4-(3-Chlorophenyl)-2-nitrophenol)

4-(3-Chlorophenyl)-2-nitrophenol is a chlorinated nitrophenol derivative with applications in organic synthesis and pharmaceutical intermediates. Its distinct structure, featuring both chloro and nitro substituents on the aromatic ring, enhances its reactivity in electrophilic and nucleophilic substitution reactions. The compound exhibits moderate solubility in polar organic solvents, facilitating its use in synthetic processes. Its stability under controlled conditions makes it suitable for research and industrial applications requiring precise functional group manipulation. The presence of electron-withdrawing groups (chloro and nitro) also allows for further derivatization, enabling the synthesis of more complex molecules. This compound is primarily utilized in specialized chemical research and development.

4-(3-Chlorophenyl)-2-nitrophenol structure

1261945-54-3 structure

Product Name:4-(3-Chlorophenyl)-2-nitrophenol

CAS No:1261945-54-3

MF:C₁₂H₈ClNO₃

MW:249.649822235107

MDL:MFCD18315904

CID:2765176

PubChem ID:53221634

Update Time:2025-10-28

4-(3-Chlorophenyl)-2-nitrophenol Chemical and Physical Properties

Names and Identifiers

- 4-(3-Chlorophenyl)-2-nitrophenol, 95%
- MFCD18315904
- 3'-Chloro-3-nitro[1,1'-biphenyl]-4-ol
- A1-69643
- 1261945-54-3
- 3'-Chloro-3-nitro-[1,1'-biphenyl]-4-ol
- DTXSID90686251
- 4-(3-CHLOROPHENYL)-2-NITROPHENOL
- 4-(3-Chlorophenyl)-2-nitrophenol
- MDL： MFCD18315904
- Inchi： 1S/C12H8ClNO3/c13-10-3-1-2-8(6-10)9-4-5-12(15)11(7-9)14(16)17/h1-7,15H
- InChI Key： IURRLPFQHZRASI-UHFFFAOYSA-N
- SMILES： ClC1=CC=CC(=C1)C1C=CC(=C(C=1)[N+](=O)[O-])O

Computed Properties

Exact Mass: 249.0192708Da
Monoisotopic Mass: 249.0192708Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 17
Rotatable Bond Count: 1
Complexity: 281
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 4.3
Topological Polar Surface Area: 66.1Å²

4-(3-Chlorophenyl)-2-nitrophenol Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
abcr	AB322110-5 g	4-(3-Chlorophenyl)-2-nitrophenol, 95%; .	1261945-54-3	95%	5g	€1159.00	2023-04-26
abcr	AB322110-5g	4-(3-Chlorophenyl)-2-nitrophenol, 95%; .	1261945-54-3	95%	5g	€1159.00	2025-04-21

4-(3-Chlorophenyl)-2-nitrophenol Related Literature

1. An antioxidant self-healing hydrogel for 3D cell cultures†

Lei Yang,Yuan Zeng,Haibo Wu,Chunwu Zhou,Lei Tao J. Mater. Chem. B, 2020,8, 1383-1388
2. Acentric and chiral heterometallic inorganic–organic hybrid frameworks mediated by alkali or alkaline earth ions: synthesis and NLO properties

Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
3. An insight into the hybridization mechanism of hairpin DNA physically immobilized on chemically modified graphenes

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4. An investigation of surface properties, local elastic modulus and interaction with simulated pulmonary surfactant of surface modified inhalable voriconazole dry powders using atomic force microscopy

Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
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Additional information on 4-(3-Chlorophenyl)-2-nitrophenol

Recent Advances in the Study of 4-(3-Chlorophenyl)-2-nitrophenol (CAS: 1261945-54-3) in Chemical Biology and Pharmaceutical Research

The compound 4-(3-Chlorophenyl)-2-nitrophenol (CAS: 1261945-54-3) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential applications in drug discovery and development. This phenolic derivative, characterized by its chlorophenyl and nitrophenol functional groups, has been the subject of several studies aimed at elucidating its biological activity, synthetic pathways, and therapeutic potential. The following sections provide a comprehensive overview of the latest research findings related to this compound.

Recent studies have focused on the synthesis and structural optimization of 4-(3-Chlorophenyl)-2-nitrophenol to enhance its pharmacological properties. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that modifications to the nitrophenol moiety could significantly improve the compound's bioavailability and target specificity. Researchers employed a combination of computational modeling and high-throughput screening to identify optimal structural variants, with promising results in vitro and in vivo.

In addition to its synthetic applications, 4-(3-Chlorophenyl)-2-nitrophenol has been investigated for its potential as an antimicrobial agent. A study conducted by the University of Cambridge in collaboration with pharmaceutical industry partners revealed that the compound exhibits potent activity against drug-resistant bacterial strains, including methicillin-resistant Staphylococcus aureus (MRSA). The mechanism of action appears to involve disruption of bacterial cell wall synthesis, as evidenced by electron microscopy and proteomic analyses.

Another area of interest is the compound's role in cancer research. Preliminary findings from a 2024 study published in Cancer Research suggest that 4-(3-Chlorophenyl)-2-nitrophenol may act as a selective inhibitor of certain kinase pathways involved in tumor proliferation. The study utilized a combination of biochemical assays and xenograft models to validate these findings, highlighting the compound's potential as a lead candidate for further development in oncology.

Despite these promising results, challenges remain in the clinical translation of 4-(3-Chlorophenyl)-2-nitrophenol. Issues such as solubility, metabolic stability, and potential off-target effects need to be addressed through further research. Ongoing studies are exploring novel formulation strategies, including nanoparticle-based delivery systems, to overcome these limitations.

In conclusion, 4-(3-Chlorophenyl)-2-nitrophenol (CAS: 1261945-54-3) represents a versatile and promising compound in the realm of chemical biology and pharmaceutical research. Its diverse applications—from antimicrobial therapy to oncology—underscore its potential as a valuable tool in drug discovery. Future research should focus on optimizing its pharmacological profile and advancing it through preclinical and clinical development stages.